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Compound of Interest

Compound Name:
4-(Chloromethyl)-2-

isopropylpyridine

Cat. No.: B13651441

Get Quote

Technical Stewardship Guide: 4-(Chloromethyl)-2-isopropylpyridine

Document Control:

Subject: 4-(Chloromethyl)-2-isopropylpyridine (Free Base & Hydrochloride Salt)[1]

CAS Registry Number: 1211536-69-4 (Free Base, Vendor Listed); Analogous to 1822-51-1

(4-Picolyl chloride HCl)[1]

Role: Electrophilic Intermediate / Alkylating Agent[1]

Part 1: Chemical Identity & Structural Context[2]
1.1 The Molecule 4-(Chloromethyl)-2-isopropylpyridine is a bifunctional pyridine derivative.

[1] It combines a lipophilic isopropyl group at the C2 position with a highly reactive chloromethyl

electrophile at the C4 position.[1] In medicinal chemistry, this motif is frequently employed as a

"warhead" to introduce a pyridine moiety into nucleophilic scaffolds (e.g., amines, thiols, or

phenols) via SN2 substitution.
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1.2 The Stability Paradox

Free Base: The free base is inherently unstable.[1] The pyridine nitrogen is sufficiently

nucleophilic to attack the chloromethyl group of a neighboring molecule, leading to rapid self-

polymerization (formation of quaternary pyridinium salts).[1] This manifests as the material

turning into a dark, viscous tar.[1]

Hydrochloride Salt: To prevent this, the compound is almost exclusively stored and handled

as its hydrochloride salt.[1] Protonation of the pyridine nitrogen (

) deactivates its nucleophilicity, stabilizing the monomer.

Table 1: Physicochemical Profile

Property
Value
(Estimated/Analogous)

Significance

Molecular Formula C9H12ClN Free Base MW: 169.65 g/mol

Physical State
Oil (Free Base) / Solid (HCl

Salt)

Salt is hygroscopic beige/white

powder.[1][2]

Solubility DCM, Chloroform, THF
Avoid protic solvents (MeOH,

Water) for storage.

Reactivity High (Electrophile)
Reacts violently with strong

bases/nucleophiles.

Storage
-20°C, Inert Atmosphere

(Ar/N2)

Critical to prevent hydrolysis

and polymerization.[1]

Part 2: Hazard Identification & Toxicology (GHS)
2.1 Mechanism of Toxicity: Alkylation Unlike simple irritants, this compound is a primary

alkylating agent.[1] The chloromethyl group can transfer the alkyl pyridine moiety to DNA bases

(specifically guanine N7) or protein residues (cysteine thiols). This creates a permanent

covalent bond, leading to potential cytotoxicity and mutagenicity.

2.2 GHS Classification (Derived from Analog 4-Picolyl Chloride)
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Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).

Serious Eye Damage: Category 1.[1][3][4]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation).[4]

Acute Toxicity (Oral): Category 4.[3][4]

Critical Warning: The lipophilic isopropyl group enhances skin permeability compared to simple

picolyl chlorides, potentially increasing systemic absorption speed.

Part 3: Stability & Reactivity Visualization
The following diagram illustrates the "Self-Destruct" mechanism of the free base and the

hydrolysis pathway.

Prevention Strategy

Free Base
(Nucleophilic N + Electrophilic C)

Pyridinium Polymer
(Dark Tar / Irreversible)

 Self-Alkylation
(RT / No Solvent)

Alcohol Derivative
(Inactive Impurity)

 + H2O
(Moisture exposure)

HCl Salt
(Protonated N = Stable)

 Base Neutralization
(In situ generation)

Click to download full resolution via product page

Figure 1: Reactivity Pathways. The red path indicates the rapid polymerization risk of the free

base if not kept protonated or dilute.[1]

Part 4: Safe Handling & Engineering Controls
4.1 The "In-Situ" Protocol Do not isolate the free base unless absolutely necessary.[1]

Generate it in situ or use the salt directly with a scavenger base (e.g., DIPEA, TEA) in the
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reaction vessel.

4.2 Engineering Controls

Primary Containment: Fume hood with face velocity > 100 fpm.[1]

Glove Box: Recommended if handling > 5g of the free base due to lachrymatory potential.[1]

PPE: Nitrile gloves (double-gloved) are minimum.[1] For prolonged handling, use Silver

Shield/4H laminate gloves to prevent permeation of the alkyl halide.[1]

4.3 Handling Workflow (Decision Matrix)

Start: Handling 4-(Chloromethyl)-2-isopropylpyridine

Is it the HCl Salt?

Weigh in Fume Hood
(Avoid moisture)

Yes

Isolate Free Base?

No

Disposal: Quench with
10% NH4OH or NaOH

Waste Preferred: Generate In-Situ
(Add base to reaction)

Standard Protocol

Critical: Keep Cold (<0°C)
Use immediately

If Required

Click to download full resolution via product page
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Figure 2: Operational decision tree for handling the compound to minimize exposure and

degradation.[1]

Part 5: Emergency Response & Deactivation
5.1 Decontamination Principle The goal is to destroy the reactive chloromethyl group by

reacting it with a "sacrificial" nucleophile.[1]

Skin Contact: Immediate flush with water for 15 minutes.[1][3] Do not use ethanol (may

enhance absorption).

Spill Cleanup: Do not just wipe.[1] Apply a Quenching Solution.

5.2 Quenching Solution Recipe

Composition: 10% Ammonium Hydroxide (NH4OH) in Methanol.

Mechanism: Ammonia (

) rapidly displaces the chloride, forming the non-toxic amino-methyl derivative.[1]

Verification: Check pH. The reaction releases HCl, so the mixture should remain basic to

ensure completion.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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